Cas no 6680-73-5 (1,2-Benzenedimethanol)

• Product Name: 1,2-Benzenedimethanol
• CAS No: 6680-73-5
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 2700946
• PubChem ID: 69153
• Update Time: 2025-04-21

1,2-Benzenedimethanol Chemical and Physical Properties

Names and Identifiers

• Benzenedimethanol
• 1,2-phenylenedimethanol
• (2-Hydroxymethylphenyl)methanol
• 1,2-Benzenedimethanol, 97%
• STR06426
• CS-0017881
• X0057
• o-Xylylene Glycol
• 1,2-Di(Hydroxymethyl)Benzene
• alpha,alpha'-Dihydroxy-o-xylene
• benzene-1,2-dimethanol
• EINECS 210-293-9
• Xylylene Glycol
• o-benzenedimethanol
• 1,2-benzene dimethanol
• 6680-73-5
• DTXSID4060604
• 1,2-Benzenedimethanol
• NSC 403013
• DTXCID3042976
• o-Xylene-alpha,alpha'-diol
• [2-(hydroxymethyl)phenyl]methanol
• M3SLJ97BU6
• 1,2-Bis(hydroxymethyl)benzene
• AI3-19549
• GEO-00250
• 1,2-Dihydroxymethylbenzene
• AC-16953
• NSC-403013
• Phthalyl alcohol
• NSC403013
• Aluminacyclohexane
• 612-14-6
• SCHEMBL41139
• AKOS015889834
• xylene-alpha,alpha'-diol
• 2-Hydroxymethylbenzenemethanol
• MFCD00004626
• Phthalylalkohol
• NS00034605
• (Benzene-1,2-diyl)dimethanol
• o-Xylene glycol
• SY026742
• 1,2 benzenedimethanol

• Inchi： 1S/C8H10O2/c9-5-7-3-1-2-4-8(7)6-10/h1-4,9-10H,5-6H2
• InChI Key： XMUZQOKACOLCSS-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1CO

Computed Properties

• Exact Mass: 138.068079557Da
• Monoisotopic Mass: 138.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų